Cas no 134162-37-1 (3-Pyridineheptanoicacid, z-[[(phenylsulfonyl)amino]methyl]-)
134162-37-1 structure
Product Name:3-Pyridineheptanoicacid, z-[[(phenylsulfonyl)amino]methyl]-
CAS No:134162-37-1
MF:C19H24N2O4S
MW:376.469863891602
CID:159332
PubChem ID:131713
Update Time:2025-04-19
3-Pyridineheptanoicacid, z-[[(phenylsulfonyl)amino]methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridineheptanoicacid, z-[[(phenylsulfonyl)amino]methyl]-
- 8-(benzenesulfonamido)-7-(3-pyridinyl)octanoic acid
- 8-(benzenesulfonamido)-7-pyridin-3-yloctanoic acid
- 3-Pyridineheptanoic acid, zeta-(((phenylsulfonyl)amino)methyl)-
- 8-[(phenylsulfonyl)amino]-7-(pyridin-3-yl)octanoic acid
- 8-Bspoa
- SCHEMBL9732595
- CHEMBL1196572
- 134162-37-1
- DTXSID50928482
- 8-[(Benzenesulfonyl)amino]-7-(pyridin-3-yl)octanoic acid
- CHEMBL557427
- 8-Benzenesulfonylamino-7-pyridin-3-yl-octanoic acid; hydrochloride
- BDBM50003758
-
- Inchi: 1S/C19H24N2O4S/c22-19(23)12-6-1-3-8-17(16-9-7-13-20-14-16)15-21-26(24,25)18-10-4-2-5-11-18/h2,4-5,7,9-11,13-14,17,21H,1,3,6,8,12,15H2,(H,22,23)
- InChI Key: IHYHXWDRZIXCRQ-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(NCC(C1C=NC=CC=1)CCCCCC(=O)O)(=O)=O
Computed Properties
- Exact Mass: 376.14567842g/mol
- Monoisotopic Mass: 376.14567842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 11
- Complexity: 512
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 105Ų
3-Pyridineheptanoicacid, z-[[(phenylsulfonyl)amino]methyl]- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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